Cas no 39843-63-5 (1-(2,5-dimethoxyphenyl)pyrrole-2-carboxylic Acid)

• Product Name: 1-(2,5-dimethoxyphenyl)pyrrole-2-carboxylic Acid
• CAS No: 39843-63-5
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• CID: 924967
• PubChem ID: 302182
• Update Time: 2025-04-19

1-(2,5-dimethoxyphenyl)pyrrole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethoxyphenyl)pyrrole-2-carboxylic Acid
• 1-(2,5-dimethoxyphenyl)-1H-pyrrole-2-carboxylic acid
• 1-(2,5-Dimethoxyphenyl)-2-pyrrolcarbonsaeure
• AC1L700Y
• NSC184852
• 39843-63-5
• NSC-184852
• DTXSID80306996

• Inchi： 1S/C13H13NO4/c1-17-9-5-6-12(18-2)11(8-9)14-7-3-4-10(14)13(15)16/h3-8H,1-2H3,(H,15,16)
• InChI Key： GGALCPPUQFWUST-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1N1C=CC=C1C(=O)O)OC

Computed Properties

• Exact Mass: 247.08449
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 60.7Ų

Experimental Properties

• PSA: 60.69
• LogP: 2.19270